5-methyl-2,4-dioxo-N-phenethyl-3-phenyl-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 5-methyl-2,4-dioxo-3-phenyl-N-(2-phenylethyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C22H20N4O3/c1-25-14-17(20(27)23-13-12-15-8-4-2-5-9-15)18-19(25)21(28)26(22(29)24-18)16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,23,27)(H,24,29)
• InChI Key: QVRDGBYKKYZQNG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=CC=C3)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolopyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple aromatic rings (phenyl groups) and a heterocyclic core suggests that this compound could have interesting electronic and steric properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the phenyl groups might undergo electrophilic aromatic substitution reactions, while the carbonyl groups in the pyrrolopyrimidine core might be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might increase its lipophilicity, while the carbonyl groups could form hydrogen bonds, affecting its solubility.

Scientific Research Applications

Antimicrobial Activity

The synthesis of this compound involves hydrazonoyl halides, which have been widely used in heterocyclic compound synthesis. . Its potential as an antimicrobial agent could be valuable in combating bacterial and fungal infections.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs work by interacting with biological macromolecules, such as proteins or DNA. Without specific information about the intended use of this compound, it’s difficult to predict its mechanism of action.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, or testing its biological activity.